

Technical Support Center: Addressing Matrix Effects in Bioanalysis with Deuterated Standards

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Betamethasone 21-acetate 17-propionate-d3*
Cat. No.: *B12419825*

[Get Quote](#)

Welcome to the technical support center for bioanalytical scientists. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you effectively address matrix effects in your LC-MS analyses using deuterated internal standards. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-proven insights to ensure the integrity and reliability of your data.

Frequently Asked Questions (FAQs): The Fundamentals of Matrix Effects & Deuterated Standards

This section covers the core concepts you need to understand before troubleshooting specific experimental issues.

Q1: What are matrix effects in LC-MS bioanalysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, often unidentified, compounds from the sample matrix.^{[1][2]} This phenomenon, first reported in a bioanalytical assay by Buhrman et al. in 1996, can lead to

either a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement.[3] These effects are a primary cause of imprecision and inaccuracy in quantitative LC-MS/MS methods, as they can vary between samples and individuals.[4][5]

The mechanism of matrix effects, particularly in electrospray ionization (ESI), is complex. Co-eluting matrix components can interfere with the analyte's journey to a gas-phase ion by affecting the efficiency of droplet formation, altering the surface tension and viscosity of droplets, or competing for charge in the ESI source.[6]

Q2: What are the common causes of matrix effects in biological samples?

A2: Matrix effects can arise from a wide variety of endogenous and exogenous substances present in biological samples. Key sources include:

- **Endogenous Phospholipids:** These are major components of cell membranes and a primary cause of ion suppression in plasma and tissue samples, especially in positive ion electrospray mode.[7][8][9]
- **Salts, Proteins, and Other Endogenous Molecules:** Components like salts, urea, and residual proteins that are not completely removed during sample preparation can significantly impact ionization.[10]
- **Exogenous Compounds:** Dosing vehicles (e.g., PEG400, Tween 80), anticoagulants used during sample collection, and co-administered drugs or their metabolites can all co-elute and cause interference.[10][11]
- **Mobile Phase Additives:** Certain additives, while necessary for chromatography, can contribute to ion suppression.[4]

Electrospray ionization (ESI) is generally more susceptible to these effects than atmospheric pressure chemical ionization (APCI).[4][11]

Q3: How do deuterated internal standards help mitigate matrix effects?

A3: Deuterated internal standards (d-IS), a type of stable isotope-labeled internal standard (SIL-IS), are considered the gold standard for compensating for matrix effects.[\[12\]](#)[\[13\]](#) The underlying principle is that a d-IS is chemically and physically almost identical to the analyte.[\[14\]](#)

Because of this similarity, the d-IS:

- Co-elutes chromatographically with the analyte.
- Exhibits nearly identical extraction recovery during sample preparation.
- Experiences the same degree of ionization suppression or enhancement in the mass spectrometer source.[\[15\]](#)

By adding a known concentration of the d-IS to every sample, standard, and QC, you can use the ratio of the analyte's peak area to the d-IS's peak area for quantification. This ratio remains stable even if the absolute signal intensity of both compounds fluctuates due to matrix effects, thereby normalizing the variability and restoring analytical accuracy.[\[12\]](#)

Q4: Can deuterated internal standards completely eliminate issues related to matrix effects?

A4: While highly effective, deuterated internal standards may not always be a perfect solution.[\[16\]](#)[\[17\]](#) A key phenomenon to be aware of is the "deuterium isotope effect." The mass difference between hydrogen and deuterium can slightly alter the physicochemical properties of the molecule (e.g., lipophilicity), which can lead to a small difference in chromatographic retention time, with the deuterated standard often eluting slightly earlier in reversed-phase chromatography.[\[15\]](#)[\[17\]](#)

If this slight separation causes the analyte and the d-IS to elute into regions with different degrees of ion suppression, it leads to differential matrix effects.[\[12\]](#)[\[16\]](#) In such cases, the d-IS does not accurately track the analyte's response, and the analyte/IS area ratio will not be constant, compromising quantification.[\[16\]](#)[\[17\]](#)

Q5: What are the key characteristics of a good deuterated internal standard?

A5: The reliability of your assay depends heavily on the quality of your d-IS. Key selection criteria include:

- **High Isotopic Enrichment (Purity):** The standard should have a high degree of deuteration (typically $\geq 98\%$) to minimize the contribution of unlabeled analyte present as an impurity in the IS solution.[\[14\]](#)[\[18\]](#)[\[19\]](#)
- **High Chemical Purity:** The standard must be free from other chemical impurities that could interfere with the analysis.[\[14\]](#)
- **Sufficient Mass Shift:** Typically, a mass increase of at least 3 or 4 Da is recommended to ensure a clear mass difference from the analyte's natural isotopic distribution and prevent isotopic cross-talk.[\[20\]](#)
- **Positional Stability of Labels:** Deuterium atoms should be placed on chemically stable positions of the molecule (e.g., aromatic or aliphatic carbons).[\[20\]](#) Avoid labeling on exchangeable sites like hydroxyl (-OH), amine (-NH), or thiol (-SH) groups, as the deuterium can exchange with hydrogen from the solvent, compromising the standard's integrity.[\[17\]](#)[\[21\]](#)

Q6: What are the regulatory expectations regarding matrix effects?


A6: Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), require a thorough evaluation of matrix effects during bioanalytical method validation.[\[3\]](#)[\[22\]](#)[\[23\]](#)[\[24\]](#)[\[25\]](#)

- **FDA Guidance:** The FDA's M10 Bioanalytical Method Validation guidance states that the matrix effect should be evaluated across at least six different sources/lots of matrix. For each lot, the accuracy of low and high QC samples should be within $\pm 15\%$ of the nominal concentration, and the precision (%CV) should not be greater than 15%.[\[26\]](#)
- **EMA Guideline:** The EMA is more prescriptive, requiring the calculation of a Matrix Factor (MF). The coefficient of variation (CV) of the internal standard-normalized MF calculated from the six lots of matrix should not be greater than 15%.[\[27\]](#)[\[28\]](#)

Both agencies emphasize that the method must be proven robust and reliable for its intended use, free from the compromising influence of matrix components.[\[22\]](#)[\[29\]](#)

Visualizing the Process: Matrix Effects and the Role of Deuterated Standards

The following diagram illustrates the fundamental challenge of matrix effects and how an ideal deuterated internal standard provides a solution.



[Click to download full resolution via product page](#)

Caption: Workflow comparing analysis with and without a deuterated internal standard.

Experimental Protocols & Data Interpretation

Reliable data starts with robust experimental design. Follow these protocols to quantitatively assess matrix effects and troubleshoot potential issues with your deuterated standards.

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Addition)

This protocol, adapted from regulatory guidelines, allows you to calculate the Matrix Factor (MF) and determine if your d-IS is effectively compensating for matrix variability.[\[10\]](#)[\[30\]](#)

Objective: To quantify ion suppression or enhancement and assess the ability of the d-IS to track the analyte across different matrix lots.

Methodology:

- Prepare Three Sets of Samples: Prepare samples at a minimum of two concentration levels: Low QC (LQC) and High QC (HQC).
 - Set A (Neat Solution): Spike the analyte and d-IS into your final reconstitution solvent. This represents the response without any matrix.
 - Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix through your entire extraction procedure. In the final step, spike the analyte and d-IS into the clean, extracted matrix. This measures the response in the presence of extracted matrix components.
 - Set C (Pre-Extraction Spike): Spike the analyte and d-IS into the blank matrix before starting the extraction procedure. This set is used to determine overall process efficiency (recovery), but is not required for the MF calculation itself.[\[31\]](#)
- Analyze Samples: Analyze all samples from Sets A and B using your validated LC-MS/MS method.
- Calculate Matrix Factor (MF) and IS-Normalized MF:
 - Matrix Factor (MF): This measures the absolute matrix effect on the analyte and the IS individually.
 - $MF = (\text{Peak Area in Set B}) / (\text{Peak Area in Set A})$
 - An $MF < 1$ indicates ion suppression.
 - An $MF > 1$ indicates ion enhancement.
 - An $MF = 1$ indicates no matrix effect.[\[30\]](#)

- IS-Normalized MF: This is the critical parameter for regulatory acceptance. It measures how well the d-IS corrects for the matrix effect on the analyte.
 - $\text{IS-Normalized MF} = (\text{MF of Analyte}) / (\text{MF of IS})$
- Evaluate Results:
 - For each of the six matrix lots, calculate the IS-Normalized MF at both LQC and HQC levels.
 - Calculate the mean, standard deviation, and coefficient of variation (%CV) for the IS-Normalized MF across all lots.
 - Acceptance Criterion (per EMA): The %CV of the IS-Normalized MF from the six lots should not be greater than 15%.[\[27\]](#)

Data Presentation:

Summarize your results in a table for clear interpretation and reporting.

Matrix Lot	Analyte Area (Set A)	Analyte Area (Set B)	Analyte MF	IS Area (Set A)	IS Area (Set B)	IS MF	IS-Normalized MF
1	50,000	35,000	0.70	100,000	70,500	0.71	0.99
2	50,000	30,000	0.60	100,000	61,000	0.61	0.98
3	50,000	40,000	0.80	100,000	79,000	0.79	1.01
4	50,000	32,500	0.65	100,000	66,000	0.66	0.98
5	50,000	25,000	0.50	100,000	51,000	0.51	0.98
6	50,000	36,000	0.72	100,000	71,000	0.71	1.01
Mean	0.99						
Std Dev	0.015						
%CV	1.5%						

In this example, the method passes the acceptance criterion as the %CV is well below 15%.

Protocol 2: Assessing Isotopic Contribution and Cross-Talk

"Cross-talk" occurs when signal from one compound is detected in the mass channel of another. This can happen in two ways: (1) the analyte's natural isotopes contribute to the d-IS signal, or (2) the d-IS solution contains unlabeled analyte as an impurity.[\[32\]](#) This issue is most apparent at the upper limit of quantification (ULOQ) where the analyte concentration is highest.[\[33\]](#)

Objective: To determine if there is significant isotopic interference between the analyte and the d-IS.

Methodology:

- Assess Analyte Contribution to IS Signal:
 - Prepare a sample containing the analyte at the ULOQ concentration without any d-IS.[\[34\]](#)
 - Inject this sample and monitor the MRM transition for the d-IS.
 - The response detected in the d-IS channel should be negligible compared to the d-IS response in a typical study sample (e.g., <5% of the IS response in the LLOQ sample, per FDA M10 guidance).[\[26\]](#) A significant signal indicates isotopic cross-talk from the analyte.[\[34\]](#)[\[35\]](#)
- Assess IS Purity (Contribution to Analyte Signal):
 - Prepare a sample containing only the d-IS at its working concentration.
 - Inject this sample and monitor the MRM transition for the analyte.
 - The response detected in the analyte channel should be minimal compared to the analyte response at the Lower Limit of Quantification (LLOQ) (e.g., <20% of the LLOQ response, per FDA M10 guidance).[\[26\]](#) A significant signal indicates that the d-IS is contaminated with unlabeled analyte.[\[35\]](#)

Troubleshooting Guide

Use this guide to diagnose and resolve common issues encountered when using deuterated standards to combat matrix effects.

Problem 1: I'm observing poor reproducibility and high %CV in my QC samples.

- Possible Cause 1: Inconsistent Sample Preparation. Variability in extraction recovery that is not tracked by the d-IS can lead to imprecision.
 - Solution: Ensure the d-IS is added at the very beginning of the sample preparation process to account for any analyte loss during extraction and handling.[\[12\]](#) Review your sample cleanup procedure; a more rigorous method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be needed to remove interfering components more effectively than a simple protein precipitation.[\[5\]](#)[\[8\]](#)
- Possible Cause 2: Significant Lot-to-Lot Matrix Variability. Your sample cleanup may be insufficient to handle the natural biological variation between individuals.
 - Solution: Perform the matrix factor evaluation described in Protocol 1 using at least six different lots of matrix.[\[30\]](#) If the IS-Normalized MF shows high variability (CV > 15%), your d-IS is not adequately compensating. This points to a need for improved sample cleanup or chromatographic separation.[\[30\]](#)
- Possible Cause 3: Differential Matrix Effects. The d-IS and analyte are not co-eluting perfectly, causing them to experience different degrees of ion suppression.
 - Solution: See Problem 2 below.

Problem 2: My analyte and deuterated internal standard do not co-elute perfectly.

- Possible Cause: The Deuterium Isotope Effect. As explained in FAQ Q4, the increased mass from deuterium substitution can slightly alter the molecule's interaction with the stationary phase, causing a retention time shift.[\[17\]](#)
 - Solution 1: Optimize Chromatography. The goal is to move the elution of both peaks away from regions of severe ion suppression. You can qualitatively identify these regions using

a post-column infusion experiment.[17] Adjusting the mobile phase gradient, changing the organic solvent, or switching to a different column chemistry can help improve co-elution or move the peaks to a "cleaner" part of the chromatogram.


- Solution 2: Use a Different Labeled Standard. If chromatography optimization fails, consider a standard labeled with ^{13}C or ^{15}N instead of deuterium. These heavier isotopes do not typically cause a chromatographic shift and will co-elute perfectly with the analyte, though they are often more expensive to synthesize.[21][34]

Problem 3: My calibration curve is non-linear, especially at the high end (ULOQ).

- Possible Cause: Isotopic Cross-Talk. At very high analyte concentrations, the natural abundance of heavy isotopes in the analyte molecule (e.g., ^{13}C) can create an isotopic variant with the same nominal mass as your d-IS, leading to a false increase in the IS signal. [32][33] This artificially inflates the denominator of your analyte/IS ratio, causing the curve to bend downwards.
- Solution:
 - Confirm the issue using Protocol 2.
 - Select a d-IS with a higher mass shift. Using a d-IS that is +4, +5, or even heavier will move its m/z further away from the analyte's isotopic cluster, minimizing the chance of overlap.[35]
 - Apply a mathematical correction. For existing data, it is possible to use a non-linear regression model that accounts for the measured contribution of the analyte to the IS signal, though this is a more complex approach.[32]

Problem 4: My IS-Normalized Matrix Factor fails the acceptance criteria ($\text{CV} > 15\%$).

This is a critical validation failure and requires a systematic investigation. The following decision tree can guide your troubleshooting process.



[Click to download full resolution via product page](#)

Caption: Decision tree for troubleshooting a failing IS-Normalized Matrix Factor.

References

- Importance of matrix effects in LC-MS/MS bioanalysis. (2014). Bioanalysis Zone. [\[Link\]](#)
- Matrix Effect in Bioanalysis: An Overview. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. [\[Link\]](#)

- Fu, Y., & Li, W. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. [\[Link\]](#)
- What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab. [\[Link\]](#)
- Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (n.d.). LCGC International. [\[Link\]](#)
- Matrix effect elimination during LC-MS/MS bioanalytical method development. (2009). PubMed. [\[Link\]](#)
- Sinha, A. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[\[Link\]](#)
- Guideline on bioanalytical method validation. (2011). European Medicines Agency. [\[Link\]](#)
- How Important Is The Matrix Effect in Analyzing Bioprocess Samples? (n.d.). Bioprocess Online. [\[Link\]](#)
- The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. [\[Link\]](#)
- Matrix effects: Causes and solutions. (n.d.). ResearchGate. [\[Link\]](#)
- Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. (2016). Chromatography Today. [\[Link\]](#)
- Review Article on Matrix Effect in Bioanalytical Method Development. (n.d.). International Journal of MediPharm Research. [\[Link\]](#)
- Bioanalytical Method Validation - Guidance for Industry. (2018). FDA. [\[Link\]](#)
- Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? (2014). myadlm.org. [\[Link\]](#)
- Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). YouTube. [\[Link\]](#)

- Bioanalytical Method Validation. (n.d.). FDA. [\[Link\]](#)
- Overcoming matrix effects: expectations set by guidelines. (2014). Bioanalysis Zone. [\[Link\]](#)
- Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. (2014). PubMed. [\[Link\]](#)
- FDA guideline - Bioanalytical Method Validation. (n.d.). PharmaCompass.com. [\[Link\]](#)
- A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes. (2016). PubMed. [\[Link\]](#)
- Accounting for the matrix effect. (2024). Reddit. [\[Link\]](#)
- Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (n.d.). Hilaris Publisher. [\[Link\]](#)
- The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. (n.d.). Waters Corporation. [\[Link\]](#)
- The essence of matrix effects for chromatographic assays. (n.d.). SlidePlayer. [\[Link\]](#)
- ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5. (2022). European Medicines Agency. [\[Link\]](#)
- M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). FDA. [\[Link\]](#)
- The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (n.d.). SlidePlayer. [\[Link\]](#)
- Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc. [\[Link\]](#)
- ICH M10 on bioanalytical method validation. (n.d.). European Medicines Agency. [\[Link\]](#)
- Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (n.d.). SciSpace. [\[Link\]](#)

- Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC–MS/MS. (2025). ResearchGate. [\[Link\]](#)
- Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. (2024). Journal of the American Society for Mass Spectrometry - ACS Publications. [\[Link\]](#)
- Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. (n.d.). NIH. [\[Link\]](#)
- Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. (2013). PubMed. [\[Link\]](#)
- HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. (n.d.). PMC - NIH. [\[Link\]](#)
- strategies-for-the-assessment-of-matrix-effect-in-quantitative-bioanalytical-methods-based-on-hplc-ms-ms. (2003). Ask this paper | Bohrium. [\[Link\]](#)
- Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics. (2011). PMC - NIH. [\[Link\]](#)
- A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. (n.d.). Analytical Methods (RSC Publishing). [\[Link\]](#)
- Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. (2022). PMC - NIH. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. bataviabiosciences.com [\[bataviabiosciences.com\]](#)

- [2. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. bioanalysis-zone.com \[bioanalysis-zone.com\]](#)
- [4. eijppr.com \[eijppr.com\]](#)
- [5. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. nebiolab.com \[nebiolab.com\]](#)
- [7. chromatographyonline.com \[chromatographyonline.com\]](#)
- [8. chromatographytoday.com \[chromatographytoday.com\]](#)
- [9. Ion-Suppression & Phospholipid Contamination \[sigmaaldrich.com\]](#)
- [10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. researchgate.net \[researchgate.net\]](#)
- [12. benchchem.com \[benchchem.com\]](#)
- [13. reddit.com \[reddit.com\]](#)
- [14. resolvemass.ca \[resolvemass.ca\]](#)
- [15. waters.com \[waters.com\]](#)
- [16. myadlm.org \[myadlm.org\]](#)
- [17. benchchem.com \[benchchem.com\]](#)
- [18. resolvemass.ca \[resolvemass.ca\]](#)
- [19. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [20. m.youtube.com \[m.youtube.com\]](#)
- [21. hilarispublisher.com \[hilarispublisher.com\]](#)
- [22. fda.gov \[fda.gov\]](#)
- [23. academy.gmp-compliance.org \[academy.gmp-compliance.org\]](#)
- [24. ema.europa.eu \[ema.europa.eu\]](#)
- [25. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency \(EMA\) \[ema.europa.eu\]](#)

- [26. fda.gov \[fda.gov\]](https://www.fda.gov)
- [27. e-b-f.eu \[e-b-f.eu\]](https://e-b-f.eu)
- [28. bioanalysisforum.jp \[bioanalysisforum.jp\]](https://bioanalysisforum.jp)
- [29. ema.europa.eu \[ema.europa.eu\]](https://ema.europa.eu)
- [30. benchchem.com \[benchchem.com\]](https://benchchem.com)
- [31. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [32. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [33. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [34. benchchem.com \[benchchem.com\]](https://benchchem.com)
- [35. benchchem.com \[benchchem.com\]](https://benchchem.com)
- To cite this document: BenchChem. [Technical Support Center: Addressing Matrix Effects in Bioanalysis with Deuterated Standards]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12419825/docs#technical-support-center-addressing-matrix-effects-in-bioanalysis-with-deuterated-standards\]](https://www.benchchem.com/product/b12419825/docs#technical-support-center-addressing-matrix-effects-in-bioanalysis-with-deuterated-standards)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)